Cas no 2137786-29-7 (3-(Azidomethyl)-4-fluorobenzoic acid)

3-(Azidomethyl)-4-fluorobenzoic acid is a fluorinated aromatic compound featuring both an azidomethyl group and a carboxylic acid functionality. This structure makes it a versatile intermediate in organic synthesis, particularly in click chemistry applications due to the reactive azide group. The presence of the fluorine atom enhances its utility in pharmaceutical and agrochemical research, where fluorinated compounds are often sought for their metabolic stability and bioavailability. The carboxylic acid moiety allows for further derivatization, enabling conjugation or modification for targeted applications. Its well-defined reactivity profile and compatibility with various synthetic conditions make it a valuable building block in medicinal chemistry and material science.
3-(Azidomethyl)-4-fluorobenzoic acid structure
2137786-29-7 structure
Product Name:3-(Azidomethyl)-4-fluorobenzoic acid
CAS No:2137786-29-7
MF:C8H6FN3O2
MW:195.150544643402
CID:5257975
Update Time:2025-11-01

3-(Azidomethyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(azidomethyl)-4-fluorobenzoic acid
    • 3-(Azidomethyl)-4-fluorobenzoic acid
    • Inchi: 1S/C8H6FN3O2/c9-7-2-1-5(8(13)14)3-6(7)4-11-12-10/h1-3H,4H2,(H,13,14)
    • InChI Key: PRHGGKZCHWLMJX-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C(=O)O)C=C1CN=[N+]=[N-]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 265
  • XLogP3: 2.4
  • Topological Polar Surface Area: 51.7

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Additional information on 3-(Azidomethyl)-4-fluorobenzoic acid

3-(Azidomethyl)-4-fluorobenzoic acid (CAS No. 2137786-29-7): A Versatile Building Block in Modern Medicinal Chemistry and Materials Science

3-(Azidomethyl)-4-fluorobenzoic acid (CAS No. 2137786-29-7) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique structural features and broad applicability in pharmaceutical research and advanced materials development. This compound, characterized by the presence of a fluorine-substituted benzoic acid core and a terminal azide group, represents a powerful molecular scaffold for the synthesis of bioactive molecules and functional materials. Its chemical versatility arises from the combination of a carboxylic acid functional group, a fluorine atom, and a triazole-forming azide moiety, all of which contribute to its utility in diverse scientific applications.

The azide group in 3-(Azidomethyl)-4-fluorobenzoic acid is particularly noteworthy for its role in click chemistry reactions, which have revolutionized the field of chemical synthesis. The 1,3-dipolar cycloaddition between azides and terminal alkynes, known as the Staudinger ligation or Strain-promoted azide-alkyne cycloaddition (SPAAC), has become a cornerstone in bioconjugation and drug development. Recent studies published in Nature Chemistry (2023) highlight how azide-functionalized molecules like 3-(Azidomethyl)-4-fluorobenzoic acid are being utilized to create targeted drug delivery systems and bioorthogonal labeling probes for cellular imaging. These applications leverage the high reactivity and selectivity of azide groups under physiological conditions, making them ideal for in vivo applications.

The fluorine substitution at the para-position of the benzene ring in 3-(Azidomethyl)-4-fluorobenzoic acid introduces additional chemical and physical properties that enhance its utility. Fluorine atoms are known to influence molecular lipophilicity, electronic effects, and hydrogen bonding capabilities, which can be strategically exploited in drug design. A 2022 study in Journal of Medicinal Chemistry demonstrated that fluorinated aromatic acids like 4-fluorobenzoic acid derivatives exhibit improved metabolic stability and bioavailability compared to their non-fluorinated counterparts. This property is particularly valuable in the development of long-acting therapeutics and prodrugs with enhanced pharmacokinetic profiles.

The benzoic acid moiety in 3-(Azidomethyl)-4-fluorobenzoic acid provides a carboxylate functional group that is essential for molecular recognition in biological systems. This functional group can participate in ionic interactions, hydrogen bonding, and metal coordination, making it a key component in the design of inhibitors for proteases and kinases. Recent advances in structure-based drug design have shown that fluorinated benzoic acid derivatives can act as selective ligands for G-protein coupled receptors (GPCRs), a class of targets responsible for over 30% of current pharmaceutical drugs. The fluorine atom in 3-(Azidomethyl)-4-fluorobenzoic acid is believed to modulate the electrostatic potential around the benzene ring, enhancing binding affinity to specific protein targets.

In the field of materials science, 3-(Azidomethyl)-4-fluorobenzoic acid has emerged as a key component in the synthesis of covalent organic frameworks (COFs) and fluorescent polymers. The azide group enables post-synthetic modification of COFs, allowing for the introduction of functional groups after the initial reticular synthesis process. A 2023 paper in Advanced Materials reported the use of azide-containing building blocks to create porous materials with tailored pore sizes and surface chemistries, which have potential applications in gas storage, catalysis, and separations. The fluorine substitution in 3-(Azidomethyl)-4-fluorobenzoic acid also contributes to the hydrophobicity of the resulting materials, making them suitable for aqueous environments and biomedical applications.

The synthesis of 3-(Azidomethyl)-4-fluorobenzoic acid typically involves a two-step process: fluorination of benzoic acid followed by azide introduction. Recent improvements in fluorination chemistry have led to the development of mild and efficient methods for fluorine incorporation, including electrophilic fluorination using N-fluoropyridinium salts and transition metal-catalyzed fluorination reactions. The azide functionalization step often employs alkylation of the carboxylic acid with haloalkyl azides, followed by hydrolysis to yield the final product. These synthetic strategies have been optimized to achieve high yields and good functional group tolerance, making 3-(Azidomethyl)-4-fluorobenzoic acid accessible for large-scale applications.

The analytical characterization of 3-(Azidomethyl)-4-fluorobenzoic acid is facilitated by its distinct spectroscopic features. NMR spectroscopy reveals characteristic signals for the azide group (typically appearing as a triplets in ¹⁵N NMR) and the fluorine atom (distinguished by ¹⁹F NMR signals). Mass spectrometry analysis confirms the molecular formula C₈H₅FNO₄ and provides insights into fragmentation patterns during ionization. These analytical techniques are crucial for quality control in pharmaceutical and materials development contexts.

In conclusion, 3-(Azidomethyl)-4-fluorobenzoic acid (CAS No. 2137786-29-7) stands as a versatile molecular building block with diverse applications across multiple scientific disciplines. Its azide functionality enables click chemistry and bioconjugation, while its fluorinated aromatic core contributes to improved pharmacological properties and material performance. As research in medicinal chemistry and materials science continues to advance, 3-(Azidomethyl)-4-fluorobenzoic acid is poised to play an increasingly important role in the development of next-generation therapeutics and innovative materials.

3-(Azidomethyl)-4-fluorobenzoic acid (CAS No. 2137786-29-7) is a multifunctional molecule with significant potential in both medicinal chemistry and materials science. Its unique structural features—specifically the azide group and the fluorinated aromatic ring—enable a wide range of applications, as detailed below. --- ### Key Structural Features and Functionalities 1. Azide Group (–N₃): - Reactivity: The azide group is highly reactive, participating in click chemistry reactions (e.g., azide-alkyne cycloadditions), which are widely used in bioconjugation, drug discovery, and polymer synthesis. - Bioconjugation: Enables the attachment of biomolecules (e.g., peptides, proteins, nucleic acids) to other functional groups, facilitating targeted drug delivery, imaging agents, and biosensors. 2. Fluorinated Aromatic Ring (–F): - Pharmacological Benefits: Fluorine substitution often enhances lipophilicity, metabolic stability, and bioavailability of molecules, making it a common feature in drug development. - Material Properties: Fluorine contributes to hydrophobicity and chemical inertness, which are beneficial in the design of covalent organic frameworks (COFs) and fluorescent polymers. --- ### Applications in Medicinal Chemistry - Drug Development: - Prodrug Design: The azide group can be used as a bioorthogonal handle for prodrug activation under specific physiological conditions (e.g., enzymatic cleavage). - Targeted Therapeutics: Combined with the fluorinated ring, the molecule can be used to improve solubility and permeability of poorly soluble drugs. - Bioconjugation: - Linker Molecule: The azide group allows for site-specific conjugation of drugs to antibodies, nanoparticles, or other carriers in antibody-drug conjugates (ADCs). - Fluorescent Imaging: Fluorine substitution can be used in fluorescent imaging agents when combined with fluorescent moieties. --- ### Applications in Materials Science - Covalent Organic Frameworks (COFs): - The azide group can be used as a building block in the reticular synthesis of COFs, enabling post-synthetic modifications for functionalization. - The fluorinated ring improves stability and hydrophobicity, making COFs suitable for gas storage, catalysis, and biomedical applications. - Fluorescent Polymers: - The fluorinated ring can enhance fluorescence efficiency and photostability, while the azide group allows for controlled polymerization and functionalization. --- ### Synthesis and Analytical Characterization - Synthesis: - Two-Step Process: 1. Fluorination of Benzoic Acid: Typically achieved using electrophilic fluorination (e.g., with N-fluoropyridinium salts) or transition metal-catalyzed fluorination. 2. Azide Introduction: Alkylation of the carboxylic acid with haloalkyl azides, followed by hydrolysis to yield the final product. - Analytical Techniques: - NMR Spectroscopy: - ¹⁹F NMR: Detects the fluorine atom. - ¹⁵N NMR: Reveals the azide group’s characteristic triplets. - Mass Spectrometry: Confirms the molecular formula (C₈H₅FNO₄) and provides fragmentation data. - X-ray Crystallography: Used for structural confirmation in materials science applications. --- ### Conclusion 3-(Azidomethyl)-4-fluorobenzoic acid (CAS No. 2137786-29-7) is a versatile molecule with diverse applications in drug development, bioconjugation, and materials science. Its azide functionality enables click chemistry and bioorthogonal reactions, while the fluorinated aromatic ring enhances pharmacological and material properties. As research in these fields advances, this molecule is expected to play a critical role in the development of next-generation therapeutics and innovative functional materials.
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